5-Amino-2-methoxyisonicotinaldehyde

• Molecular Formula: C7H8N2O2
• Molecular Weight: 152.15 g/mol
• IUPAC Name: 5-amino-2-methoxypyridine-4-carbaldehyde
• InChI: InChI=1S/C7H8N2O2/c1-11-7-2-5(4-10)6(8)3-9-7/h2-4H,8H2,1H3
• InChI Key: AKKKYXZHVCMZGN-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C(=C1)C=O)N

Description

5-Amino-2-methoxyisonicotinaldehyde is an organic compound with the molecular formula C7H8N2O2. It contains a primary amine group, a methoxy group, and an aldehyde group attached to a pyridine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Amino-2-methoxyisonicotinaldehyde can be achieved through several methods. One common approach involves the nucleophilic substitution of a suitable precursor, such as 2-methoxyisonicotinaldehyde, with an amine source. The reaction typically requires a catalyst and is carried out under controlled temperature and pressure conditions .

Industrial Production Methods

Industrial production of this compound often involves large-scale chemical processes that ensure high yield and purity. These methods may include continuous flow reactors and advanced purification techniques to isolate the desired product efficiently .

Chemical Reactions Analysis

Types of Reactions

5-Amino-2-methoxyisonicotinaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The amine group can participate in nucleophilic substitution reactions, forming imines or amides depending on the reactants and conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Ammonia, primary amines, acid chlorides

Major Products Formed

Oxidation: 5-Amino-2-methoxyisonicotinic acid

Reduction: 5-Amino-2-methoxyisonicotinalcohol

Substitution: Various imines and amides depending on the reactants used.

Scientific Research Applications

5-Amino-2-methoxyisonicotinaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-Amino-2-methoxyisonicotinaldehyde involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or modulate signaling pathways, leading to its observed biological effects . The exact molecular targets and pathways are still under investigation, but its ability to interact with proteins and nucleic acids is of particular interest .

Comparison with Similar Compounds

Similar Compounds

• 5-Amino-2-methoxyphenol
• 2-Methoxyisonicotinaldehyde
• 5-Amino-1MQ

Uniqueness

5-Amino-2-methoxyisonicotinaldehyde is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. Compared to similar compounds, it offers a unique balance of properties that make it suitable for specific applications in research and industry .